Cas no 2680671-08-1 (2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid)

• Product Name: 2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid
• CAS No: 2680671-08-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6221421
• PubChem ID: 165911172
• Update Time: 2025-10-29

2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid
• EN300-28273934
• 2680671-08-1

• Inchi： 1S/C11H12N2O3/c1-6(14)12-10-8(11(15)16)5-7-3-2-4-9(7)13-10/h5H,2-4H2,1H3,(H,15,16)(H,12,13,14)
• InChI Key： MRCJXNWUIANAJP-UHFFFAOYSA-N
• SMILES： OC(C1=C(NC(C)=O)N=C2C(=C1)CCC2)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid

Introduction to 2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid (CAS No. 2680671-08-1)

2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680671-08-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyridine derivatives class, which is renowned for its broad spectrum of biological activities and therapeutic potential. The presence of both amide and carboxylic acid functional groups in its molecular framework endows it with unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The nomenclature of this compound provides valuable insights into its structural features. The term "2-acetamido" indicates the presence of an acetamide group at the 2-position of the cyclopenta[b]pyridine core, while "5H,6H,7H-cyclopenta[b]pyridine" specifies the fused bicyclic system consisting of a cyclopentane ring attached to a pyridine ring. The "3-carboxylic acid" moiety further highlights the presence of a carboxylic acid functional group at the 3-position, contributing to the compound's overall reactivity and potential biological interactions.

This compound has been extensively studied for its potential applications in various therapeutic areas. One of the most compelling aspects of 2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid is its ability to interact with biological targets in a highly specific manner. The pyridine ring is known to be a key pharmacophore in many bioactive molecules, often mediating interactions with enzymes and receptors. Additionally, the amide and carboxylic acid groups can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets. Studies have suggested that 2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This has opened up avenues for exploring its potential as an anti-inflammatory agent or as a lead compound for developing novel therapeutics.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the fused cyclopenta[b]pyridine core requires careful planning to ensure regioselectivity and high yield. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in facilitating the synthesis of complex heterocyclic structures like this one. These techniques have not only improved efficiency but also allowed for greater modularity in constructing analogues with varying substituents.

In addition to its synthetic significance, 2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid has been investigated for its potential role in modulating cellular processes. Preliminary studies have indicated that this compound may influence pathways involved in neuroprotection and antioxidant activity. The ability to interact with multiple targets makes it an attractive candidate for developing multitarget drugs, which are increasingly favored in modern drug design due to their enhanced therapeutic efficacy and reduced side effects.

The pharmacokinetic properties of 2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid are also of great interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways and degradation products. These studies provide valuable insights into how the compound behaves within biological systems and help guide further optimization efforts.

The future prospects for 2-acetamido-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid are promising. Ongoing research aims to explore its mechanisms of action in greater detail and to identify new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this one will play a pivotal role in shaping the next generation of pharmaceuticals.